Cas no 17064-09-4 (2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-)

• Product Name: 2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• CAS No: 17064-09-4
• MF: C₂₁H₁₄O₈
• MW: 394.331066608429
• CID: 1353033
• PubChem ID: 1269245
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• AKOS002133969
• 6-Methoxy-2-oxo-3-((2-oxo-2H-chromen-7-yl)oxy)-2H-chromen-7-yl acetate
• 17064-09-4
• Daphnoretine Acetate
• 6-methoxy-2-oxo-3-(2-oxochromen-7-yloxy)chromen-7-yl acetate
• MLS000728534
• HMS1539I07
• 7-O-acetyldaphnoretin
• HMS2268A19
• Q63409042
• Oprea1_447657
• SMR000386970
• MLS001049146
• DTXSID901346610
• BRD-K63786011-001-01-8
• TimTec1_001943
• 6-methoxy-2-oxo-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-7-yl acetate
• CHEMBL1509697
• STL564910

• Inchi： 1S/C21H14O8/c1-11(22)26-18-10-16-13(7-17(18)25-2)8-19(21(24)29-16)27-14-5-3-12-4-6-20(23)28-15(12)9-14/h3-10H,1-2H3
• InChI Key： JGZOXTSCOZGQNQ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C(=CC1=2)OC(C)=O)OC)OC1C=CC2C=CC(=O)OC=2C=1)=O

Computed Properties

• Exact Mass: 394.06882
• Monoisotopic Mass: 394.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives